Cas no 1220039-88-2 (2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride)

• Product Name: 2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride
• CAS No: 1220039-88-2
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• MDL: MFCD15475006
• CID: 1032721
• PubChem ID: 53407058
• Update Time: 2025-08-03

2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yloxy)pyridine hydrochloride
• 2-pyrrolidin-3-yloxypyridine,hydrochloride
• 2-(Pyrrolidin-3-yloxy)-pyridine dihydrochloride
• Pyridine, 2-(3-pyrrolidinyloxy)-, hydrochloride (1:2)
• SB32335
• SCHEMBL1953011
• 2-pyrrolidin-3-yloxypyridine;dihydrochloride
• (R)-2-(Pyrrolidin-3-yloxy)-pyridine dihydrochloride
• 2-(3-Pyrrolidinyloxy)pyridine 2HCl
• CS-0315236
• 2-(3-PYRROLIDINYLOXY)-PYRIDINE HYDROCHLORIDE
• MFCD15475006
• 2-(3-Pyrrolidinyloxy)pyridine dihydrochloride
• AKOS025402542
• 2-(pyrrolidin-3-yloxy)pyridinedihydrochloride
• 1220039-88-2
• (S)-2-(PYRROLIDIN-3-YLOXY)-PYRIDINE DIHYDROCHLORIDE
• SB31954
• SB30272
• 2-(pyrrolidin-3-yloxy)pyridine dihydrochloride
• 2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride

• MDL： MFCD15475006
• Inchi： 1S/C9H12N2O.2ClH/c1-2-5-11-9(3-1)12-8-4-6-10-7-8;;/h1-3,5,8,10H,4,6-7H2;2*1H
• InChI Key： XCFDMDXPWYTJMB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CN=1)C1CNCC1

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride

2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride: A Comprehensive Overview

Introduction to 2-(3-Pyrrolidinyloxy)-pyridine Dihydrochloride

2-(3-Pyrrolidinyloxy)-pyridine dihydrochloride, a compound with the CAS number 1220039-88-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring and a pyridine ring, connected via an oxygen atom. The dihydrochloride form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common feature in pharmaceuticals to enhance solubility and stability.

The pyrrolidine moiety, a five-membered saturated ring containing one nitrogen atom, is known for its versatility in organic synthesis and its ability to participate in various chemical reactions. The pyridine ring, on the other hand, is an aromatic six-membered ring with one nitrogen atom, contributing to the compound's electronic properties and reactivity. The combination of these two functional groups creates a molecule with unique chemical and biological properties.

Recent studies have highlighted the potential of 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride in various applications, particularly in drug discovery and development. Its structural features make it an attractive candidate for exploring new therapeutic agents targeting a wide range of diseases, including neurodegenerative disorders, cancer, and inflammatory conditions.

Synthesis and Structural Features

The synthesis of 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride involves a series of well-established organic reactions. Typically, the starting material is pyrrolidine, which undergoes oxidation to form pyrrolidinone. This intermediate is then subjected to nucleophilic substitution or coupling reactions with pyridine derivatives to form the desired product. The dihydrochloride form is often obtained by treating the free base with hydrochloric acid in an appropriate solvent.

The structural integrity of this compound is crucial for its biological activity. The pyrrolidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, while the pyridine ring introduces electron-withdrawing effects that can influence the compound's reactivity and selectivity. These properties make it an ideal scaffold for further functionalization and optimization in drug design.

Recent advancements in synthetic chemistry have enabled researchers to explore novel routes for synthesizing this compound with improved yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

Pharmacological Properties and Biological Activity

One of the most promising aspects of 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride is its diverse pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways involved in disease progression. For example, it has shown activity as an antagonist of certain G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and chronic pain.

In addition to its receptor-modulating properties, this compound has also been investigated for its anti-inflammatory effects. Experimental data suggest that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Recent research has also explored its role as a neuroprotective agent. Studies using animal models of neurodegenerative diseases have shown that 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride can reduce oxidative stress and inflammation in the brain, thereby protecting neurons from damage. These findings underscore its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.

Furthermore, preliminary studies have indicated that this compound may possess anticancer properties. It has been shown to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as Bcl-2 family proteins and caspases. These results highlight its potential as a novel anticancer agent or as part of combination therapies.

Applications in Drug Development

The unique combination of structural features and pharmacological properties makes 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride an attractive candidate for drug development. Its ability to target multiple pathways involved in disease progression suggests that it could be used as a lead compound for developing multitarget drugs.

In recent years, there has been growing interest in exploiting natural product-derived scaffolds for drug discovery. The structure of this compound resembles certain natural products known for their bioactive properties, further supporting its potential as a lead molecule.

Preliminary toxicological studies indicate that 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride has a favorable safety profile at doses relevant to therapeutic applications. However, further studies are needed to fully characterize its toxicity profile and determine its suitability for clinical trials.

Efforts are currently underway to optimize this compound's pharmacokinetic properties, including improving its bioavailability and reducing clearance rates. Techniques such as prodrug design and nanoparticle encapsulation are being explored to enhance its delivery efficiency.

Future Directions

The future prospects for 2-(3-pyrrolidinyloxy)-pyridine dihydrochloride are highly promising given its diverse biological activities and structural versatility. Researchers are actively exploring new applications across various therapeutic areas:

- Neurodegenerative Diseases:
Recent findings suggest that this compound could play a role in mitigating cognitive decline associated with Alzheimer's disease by reducing amyloid-beta aggregation and tau phosphorylation.

- Oncology:
Ongoing studies are investigating its ability to synergize with conventional chemotherapy agents, potentially enhancing their efficacy while reducing side effects.

- Inflammatory Disorders:
Its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as psoriasis and asthma.

- Pain Management:
Preliminary data indicate that it may offer analgesic effects without inducing tolerance or dependence.

To fully realize these potentials, further research is required across multiple fronts: strong> strong> strong> strong> strong> strong> strong> strong> strong>

- Mechanistic Studies:
Understanding the precise molecular mechanisms underlying its biological effects will guide rational drug design efforts.

- Preclinical Development:
Conducting comprehensive preclinical trials will provide critical insights into safety profiles and efficacy across different models.

- Clinical Trials:
Initiating early-stage clinical trials will pave the way for translating laboratory findings into real-world applications.

In conclusion, 1557777-44-9 , commonly referred to as 1557777-44-9 , represents an exciting advancement in chemical biology with broad implications across multiple therapeutic areas.Its unique structure combined with cutting-edge research ensures that it remains at the forefront of scientific innovation.As research continues,this compound holds immense promise for developing novel therapeutics addressing unmet medical needs.The journey ahead will undoubtedly uncover new insights into its capabilities,making it an essential focus area within modern drug discovery efforts.The future looks bright,and 1557777-44-9 will likely play a pivotal role in shaping tomorrow's healthcare landscape.With continued investment,this molecule stands poised to make significant contributions,ultimately benefiting patients worldwide.